Cas no 241125-81-5 (Sibiricaxanthone B)

• Product Name: Sibiricaxanthone B
• CAS No: 241125-81-5
• MF: C₂₄H₂₆O₁₄
• MW: 538.4548
• MDL: MFCD29078973
• CID: 2087265
• PubChem ID: 21581293
• Update Time: 2025-10-19

Sibiricaxanthone B Chemical and Physical Properties

Names and Identifiers

• Sibiricaxanthone B
• 2-(2-O-D-apio-beta-D-Furanosyl-beta-D-glucopyranosyl)-1,3,7-trihydroxy-9H-xanthen-9-one
• 2-[(2R,3S,4R,5R,6S)-3-[(2S,3S,4R)-3,4-Dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hy
• 2-[(2S,3R,4S,5S,6R)-3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-1,3,7-trihydroxyxanthen-9-one
• CHEBI:189509
• 241125-81-5
• AC-34883
• MS-29928
• HY-N2171
• MFCD29078973
• AKOS037515190
• CS-0019480
• (-)-Sibiricoxanthone B
• 2-[(2S,3R,4S,5S,6R)-3-{[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy}-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]-1,3,7-trihydroxyxanthen-9-one
• DA-77836

• MDL： MFCD29078973
• Inchi： 1S/C24H26O14/c25-5-13-17(30)19(32)21(38-23-22(33)24(34,6-26)7-35-23)20(37-13)14-10(28)4-12-15(18(14)31)16(29)9-3-8(27)1-2-11(9)36-12/h1-4,13,17,19-23,25-28,30-34H,5-7H2/t13-,17-,19+,20+,21-,22+,23+,24-/m1/s1
• InChI Key： LLMCZIBSELEBMK-UKHOTDCGSA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@@](C([H])([H])O[H])(C([H])([H])O1)O[H])O[H])[C@@]1([H])[C@]([H])(C2C(=C([H])C3=C(C(C4C([H])=C(C([H])=C([H])C=4O3)O[H])=O)C=2O[H])O[H])O[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]1([H])O[H])O[H]

Computed Properties

• Exact Mass: 538.13225550 g/mol
• Monoisotopic Mass: 538.13225550 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 236
• Molecular Weight: 538.5

Experimental Properties

• Color/Form: Powder
• Density: 1.86±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.5E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Triterpenoids
• Xanthones

Additional information on Sibiricaxanthone B

Introduction to Sibiricaxanthone B (CAS No. 241125-81-5)

Sibiricaxanthone B, identified by the Chemical Abstracts Service Number (CAS No.) 241125-81-5, is a naturally occurring xanthone derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. Xanthones are a class of triterpenoid oxides commonly found in various plants, particularly in the genus *Garcinia*, and have been studied for their diverse biological activities. Among these, Sibiricaxanthone B stands out due to its unique structural properties and promising pharmacological effects.

The molecular structure of Sibiricaxanthone B features a xanthone core with specific hydroxyl and methoxy substituents, which contribute to its distinct chemical profile. This compound has been isolated from the roots of *Hypericum perforatum*, commonly known as St. John's Wort, although it is also found in other plant species belonging to the xanthone-producing families. The structural complexity of Sibiricaxanthone B makes it an intriguing subject for further investigation in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential therapeutic applications of Sibiricaxanthone B. Research indicates that this compound exhibits potent antioxidant, anti-inflammatory, and anticancer properties. The antioxidant activity is attributed to its ability to scavenge free radicals and inhibit reactive oxygen species (ROS), which are implicated in various oxidative stress-related diseases. Additionally, its anti-inflammatory effects have been observed in preclinical models, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of Sibiricaxanthone B has been particularly well-documented. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. For instance, research has shown that Sibiricaxanthone B can inhibit the activity of the PI3K/Akt pathway, a critical pathway in cancer cell growth and resistance to chemotherapy. Furthermore, it has been found to exhibit selectivity towards cancer cells while sparing normal cells, making it a promising candidate for targeted cancer therapy.

Another area of interest regarding Sibiricaxanthone B is its neuroprotective properties. Emerging evidence suggests that this compound may have beneficial effects on neurological disorders such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and protect against neurotoxicity makes it an attractive candidate for further development as a neuroprotective agent. Preclinical studies have shown that Sibiricaxanthone B can reduce oxidative damage and inflammation in brain cells, potentially slowing down the progression of neurodegenerative diseases.

The pharmacokinetic profile of Sibiricaxanthone B is another critical aspect that has been explored in recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to better understand how it behaves within the body. While further research is needed to fully elucidate its pharmacokinetics, initial findings suggest that Sibiricaxanthone B has a moderate bioavailability and can be metabolized through several pathways. This information is crucial for optimizing dosing regimens and improving therapeutic efficacy.

From a synthetic chemistry perspective, the structural complexity of Sibiricaxanthone B presents both challenges and opportunities for chemists seeking to develop novel derivatives with enhanced biological activity. Researchers have employed various synthetic strategies to modify the xanthone core and introduce new functional groups. These efforts have led to the discovery of several analogs with improved pharmacological properties, further highlighting the significance of Sibiricaxanthone B as a scaffold for drug development.

The isolation and characterization of natural products like Sibiricaxanthone B continue to be an important aspect of modern pharmacognosy. Advances in spectroscopic techniques and chromatographic methods have enabled scientists to identify and purify complex natural products with high efficiency. These techniques are essential for obtaining pure samples of Sibiricaxanthone B for detailed structural analysis and biological testing.

In conclusion, Sibiricaxanthone B (CAS No. 241125-81-5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does its promise as a therapeutic agent for various human diseases.